6-(S-glutathionyl)-2-tert-butylhydroquinone
6-(S-glutathionyl)-2-tert-butylhydroquinone
Brand Name:
Vulcanchem
CAS No.:
139035-71-5
VCID:
VC0145116
InChI:
InChI=1S/C20H29N3O8S/c1-20(2,3)11-6-10(24)7-14(17(11)28)32-9-13(18(29)22-8-16(26)27)23-15(25)5-4-12(21)19(30)31/h6-7,12-13,24,28H,4-5,8-9,21H2,1-3H3,(H,22,29)(H,23,25)(H,26,27)(H,30,31)/t12-,13-/m0/s1
SMILES:
CC(C)(C)C1=C(C(=CC(=C1)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O
Molecular Formula:
C20H29N3O8S
Molecular Weight:
471.5 g/mol
6-(S-glutathionyl)-2-tert-butylhydroquinone
CAS No.: 139035-71-5
Main Products
VCID: VC0145116
Molecular Formula: C20H29N3O8S
Molecular Weight: 471.5 g/mol
| CAS No. | 139035-71-5 |
|---|---|
| Product Name | 6-(S-glutathionyl)-2-tert-butylhydroquinone |
| Molecular Formula | C20H29N3O8S |
| Molecular Weight | 471.5 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-3-(3-tert-butyl-2,5-dihydroxyphenyl)sulfanyl-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C20H29N3O8S/c1-20(2,3)11-6-10(24)7-14(17(11)28)32-9-13(18(29)22-8-16(26)27)23-15(25)5-4-12(21)19(30)31/h6-7,12-13,24,28H,4-5,8-9,21H2,1-3H3,(H,22,29)(H,23,25)(H,26,27)(H,30,31)/t12-,13-/m0/s1 |
| Standard InChIKey | RIXJAQXYSDPXNL-STQMWFEESA-N |
| Isomeric SMILES | CC(C)(C)C1=C(C(=CC(=C1)O)SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)O |
| SMILES | CC(C)(C)C1=C(C(=CC(=C1)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O |
| Canonical SMILES | CC(C)(C)C1=C(C(=CC(=C1)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O |
| Sequence | XXG |
| Synonyms | 6-(S-glutathionyl)-2-tert-butylhydroquinone 6GS-TBHQ conjugate |
| PubChem Compound | 164417 |
| Last Modified | Nov 11 2021 |
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